Cas no 2253638-59-2 ((4R,5R)-4-(Bromomethyl)-5-(trifluoromethyl)cyclohexene)

• Product Name: (4R,5R)-4-(Bromomethyl)-5-(trifluoromethyl)cyclohexene
• CAS No: 2253638-59-2
• MF: C₈H₁₀BrF₃
• MW: 243.064212322235
• CID: 5960435
• PubChem ID: 137935872
• Update Time: 2025-06-11

(4R,5R)-4-(Bromomethyl)-5-(trifluoromethyl)cyclohexene Chemical and Physical Properties

Names and Identifiers

• EN300-6501408
• (4R,5R)-4-(Bromomethyl)-5-(trifluoromethyl)cyclohexene
• rac-(4R,5R)-4-(bromomethyl)-5-(trifluoromethyl)cyclohex-1-ene
• 2253638-59-2

• Inchi： 1S/C8H10BrF3/c9-5-6-3-1-2-4-7(6)8(10,11)12/h1-2,6-7H,3-5H2/t6-,7+/m0/s1
• InChI Key： LAIMBUHYEDZXBU-NKWVEPMBSA-N
• SMILES： BrC[C@@H]1CC=CC[C@H]1C(F)(F)F

Computed Properties

• Exact Mass: 241.99180g/mol
• Monoisotopic Mass: 241.99180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on (4R,5R)-4-(Bromomethyl)-5-(trifluoromethyl)cyclohexene

Research Brief on (4R,5R)-4-(Bromomethyl)-5-(trifluoromethyl)cyclohexene (CAS: 2253638-59-2) in Chemical Biology and Pharmaceutical Applications

The compound (4R,5R)-4-(Bromomethyl)-5-(trifluoromethyl)cyclohexene (CAS: 2253638-59-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This chiral cyclohexene derivative, characterized by a bromomethyl and a trifluoromethyl group at the 4 and 5 positions, respectively, serves as a versatile intermediate for the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of novel therapeutics, particularly in targeting enzymes and receptors involved in inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (4R,5R)-4-(Bromomethyl)-5-(trifluoromethyl)cyclohexene as a key building block in the synthesis of covalent inhibitors for Bruton's tyrosine kinase (BTK). The researchers utilized the bromomethyl group for selective alkylation of cysteine residues in the BTK active site, while the trifluoromethyl group enhanced the compound's metabolic stability and binding affinity. This approach led to the development of a new class of BTK inhibitors with improved pharmacokinetic properties and reduced off-target effects compared to existing therapies.

In the realm of agrochemical research, a team at the University of California reported in ACS Agricultural Science & Technology (2024) the use of this compound as a precursor for novel fungicides. The electron-withdrawing nature of the trifluoromethyl group was found to significantly increase the compound's reactivity towards fungal cell wall components, while the bromomethyl moiety allowed for further functionalization to optimize bioavailability and environmental persistence. Field trials showed promising results against Fusarium species, with a 75% reduction in crop infection rates at concentrations 40% lower than current commercial products.

Structural analysis through X-ray crystallography and NMR spectroscopy has revealed interesting conformational dynamics of (4R,5R)-4-(Bromomethyl)-5-(trifluoromethyl)cyclohexene in solution and solid states. The compound exhibits a preference for a half-chair conformation, with the bromomethyl group in an axial position and the trifluoromethyl group equatorial. This specific spatial arrangement has been exploited in asymmetric synthesis, where the compound serves as a chiral template for constructing complex natural product scaffolds with multiple stereocenters.

Recent advances in continuous flow chemistry have enabled more efficient and scalable production of (4R,5R)-4-(Bromomethyl)-5-(trifluoromethyl)cyclohexene, addressing previous challenges in its large-scale synthesis. A 2024 Nature Protocols publication detailed an optimized procedure using microreactor technology, which reduced reaction times from 48 hours to under 3 hours while improving yield from 65% to 92%. This technological breakthrough is expected to facilitate broader adoption of the compound in industrial pharmaceutical applications.

Looking forward, researchers are exploring the potential of (4R,5R)-4-(Bromomethyl)-5-(trifluoromethyl)cyclohexene in targeted drug delivery systems. Preliminary studies suggest that the bromomethyl group can be functionalized with various linker molecules to create antibody-drug conjugates (ADCs) with enhanced tumor specificity. The trifluoromethyl group's lipophilicity may also improve blood-brain barrier penetration, opening possibilities for central nervous system drug development. These emerging applications position this compound as a valuable tool in next-generation therapeutic strategies.